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Compound Focus: 3,4-Dibromohexane

CAS No.: 16230-28-7

Cat. No.: S1520782

Physical Properties of 3,4-Dibromohexane

The table below summarizes the key physical and safety properties of 3,4-dibromohexane gathered from the
search results. Please note that a specific, experimentally determined melting point for its different

stereoisomers was not located in the current search.

Property Value Source | Notes
Molecular CeH12Br2 [1] [2]
Formula
Molecular 243.97 g/mol [1]
Weight
Density 1.594 g/mL at [2]
25°C
Boiling Point 39°C atl1.1 hPa [1]
Flash Point 113°C (closed [1]
cup)
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Property Value
Melting Point Not available
Appearance Solid

Hazard H315, H319,
Statements H335

Source | Notes

The data sheets indicate this value is unknown [1] [2].

[1]

Causes skin irritation, serious eye irritation, and may cause
respiratory irritation [1] [2].

Melting Points of Stereoisomers and Racemic Mixtures

While data for 3,4-dibromohexane is incomplete, it is well-established in chemistry that a pure enantiomer

and its racemic mixture (a 50:50 mixture of both enantiomers) can have different melting points [3]. This

occurs because they can form different crystalline structures in the solid state [4] [3].

A racemic mixture can crystallize in different ways, leading to distinct physical properties compared to the

pure enantiomers [4] [3]:

e Racemic Compound: This is the most common type. The two enantiomers pack together in an

ordered 1:1 ratio within the same crystal lattice, forming a new, distinct compound with its own melting

point, which can be higher or lower than the pure enantiomer [4] [3].

¢ Conglomerate: The mixture forms a mechanical blend of separate crystals, each containing only one

enantiomer. The melting point is typically lower than that of the pure enantiomer [4].
e Pseudoracemate: The two enantiomers co-exist randomly in the crystal lattice, resulting in a solid

solution [4].

The following diagram illustrates this classification and its outcomes.
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Experimental Evidence from Other Compounds

Experimental data for other chiral compounds strongly confirms this principle. The table below uses menthol

as a key example, showing clear melting point differences between its pure enantiomer and racemic form [3].

Compound Melting Point (°C) Type

I-Menthol 43.0 Pure Enantiomer
di-Menthol 38.0 Racemic Mixture
d-neo-Menthol -15.0 Pure Enantiomer
dl-neo-Menthol 52.0 Racemic Mixture

Source: Adapted from K.L. Waters & G.D. Beal, Journal of the American Pharmaceutical Association, 1945
[3].
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This data demonstrates that a racemic mixture is not simply a physical blend but can be a distinct material in
the solid state. For 3,4-dibromohexane, which has chiral centers at the 3 and 4 carbon positions, its different
stereoisomers (such as the enantiomeric pair and the meso form, if it exists) would also be expected to have

different melting points, though experimental measurement is required to confirm the specific values.

Resolution of a Racemic Mixture

Since the physical properties of enantiomers are identical in a non-chiral environment, separating them (a
process called resolution) requires converting them into diastereomers, which have different physical

properties [5] [4]. The general workflow for a common resolution method is outlined below.
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This derivatization method is one of several techniques for resolution, which also include [5]:

¢ Manual Crystallization: As pioneered by Louis Pasteur, where distinct crystals of each enantiomer
are manually separated under a microscope.
e Chiral Column Chromatography: Using a column with a chiral stationary phase to separate the

enantiomers directly.
¢ Kinetic Resolution: Using a chiral reagent or catalyst that reacts preferentially with one enantiomer.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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